![molecular formula C3H4Cl2 B155052 cis-1,3-DICHLOROPROPENE CAS No. 10061-01-5](/img/structure/B155052.png)
cis-1,3-DICHLOROPROPENE
Overview
Description
Cis-1,3-Dichloropropene, also known as 1,3-DCP, is an organochlorine compound with a wide range of uses. It is a colorless liquid with a strong, pungent odor and is highly volatile. It is used in agriculture as a soil fumigant, in industry as a solvent and in medicine as an anesthetic. This compound is a member of the organochlorine family, which also includes DDT, PCBs, and dioxins. It is a synthetic chemical that is not found naturally in the environment.
Scientific Research Applications
Soil Fumigation and Degradation
- cis-1,3-Dichloropropene (1,3-D) is often used in combination with chloropicrin as a preplant soil fumigant. Its application affects the environmental dissipation and fate of each chemical, including emission and degradation. Notably, the degradation rates of 1,3-D can be influenced by soil amendments, such as ammonium thiosulfate and sodium diethyldithiocarbamate, which enhance the degradation of both 1,3-D and chloropicrin in soils (Zheng et al., 2003).
Isomeric Differences in Thiosulfate Transformation and Detoxification
- Research has shown that 1,3-D, a heavily used pesticide and suspected carcinogen, is rapidly transformed and detoxified by ammonium thiosulfate, a sulfur and nitrogen fertilizer. Interestingly, the reaction of cis-1,3-D with thiosulfate is significantly faster than that of its trans isomer, correlating with a lower reaction activation energy for the cis isomer. This finding has implications for the environmental and health impacts of 1,3-D, particularly in reducing the toxicity of its trans isomer (Wang et al., 2001).
Degradation in Soils with Different Field Application Histories
- The degradation rates of 1,3-D in soils vary depending on their history of exposure to this chemical. In soils that have been repeatedly treated with 1,3-D, the initial mineralization rates and disappearance rates of cis- and trans-1,3-D are greater than in untreated soils. This suggests that soil treatment history significantly influences the behavior of 1,3-D in the environment (Ou et al., 1995).
Bioactivation and Genotoxicity
- 1,3-D is classified as possibly carcinogenic due to its genotoxicity in various assays. Studies show that it is a promutagen activated by epoxidation, with the cis- and trans-1,3-D-epoxides identified as intermediates. The cis epoxide has a higher yield and reacts slower with certain agents than the trans epoxide, indicating isomeric differences in its bioactivation and potential health effects (Schneider et al., 1998).
Volatilization in Soil
- The behavior of cis- and trans-1,3-D in terms of phase partitioning, diffusion, and volatilization in soil has been studied, revealing that the total losses of cis-1,3-D through volatilization are significantly greater than those of trans-1,3-D. This indicates that the isomeric forms of 1,3-D behave differently in terms of environmental fate in soil (Kim & Mallavarapu, 2009).
Fungicidal Activities
- The fungicidal activities of cis-1,3-D and trans-1,3-D have been compared in laboratory settings. It was found that cis-1,3-D exhibited better fungicidal activity against plant pathogen fungi than the trans isomer, suggesting potential applications in agricultural pest control (Cao, 2011).
Bacterial Degradation and Plasmid Involvement
- The degradation of cis-1,3-D in soil is influenced by bacterial activity. Certain bacteria capable of degrading cis-1,3-D carry plasmids that include the dhlA gene, involved in this degradation process. This indicates a genetic basis for the bacterial ability to break down this chemical in soil environments (Verhagen et al., 1995).
Mechanism of Action
Target of Action
The primary target of cis-1,3-Dichloropropene is the nematodes that harm plant roots . It is used mainly in farming as a pesticide, specifically as a preplant fumigant .
Mode of Action
It is known that it interacts with the nematodes, leading to their elimination .
Biochemical Pathways
It is known that it can be degraded through biodegradation pathways that have evolved over time . One pathway degrades the chlorocarbon to acetaldehyde via chloroacrylic acid .
Pharmacokinetics
The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME). It is readily absorbed and its major metabolic pathway is glutathione conjugation, leading to its detoxification and excretion .
Result of Action
The result of this compound’s action is the elimination of nematodes that harm plant roots, thereby protecting the plants from damage . It should be noted that this compound has been shown to cause chronic exposure and carcinogenesis in some animal models .
Action Environment
This compound is a liquid denser than water and moderately volatile. It is characterized by moderate solubility, and it will volatilize rapidly once dissolved and adsorbs moderately to organic matter . During a spill, this compound will evaporate in part but may also enter into the soil or migrate into a waterway . The liquid this compound that accumulates in a saturated zone will gradually dissolve before volatilization occurs . The adsorbed this compound in the vadose and saturated zones will gradually disappear, liberating contamination in either the gaseous or dissolved state .
Safety and Hazards
properties
IUPAC Name |
(Z)-1,3-dichloroprop-1-ene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4Cl2/c4-2-1-3-5/h1-2H,3H2/b2-1- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOORRWUZONOOLO-UPHRSURJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C=CCl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(/C=C\Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4Cl2 | |
Record name | CIS-1,3-DICHLORO-1-PROPENE | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID1032305 | |
Record name | (Z)-Dichloropropene | |
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Molecular Weight |
110.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Cis-1,3-dichloro-1-propene is a colorless to amber liquid with a sweetish odor. (NTP, 1992), Colorless to straw-colored liquid with a sharp, sweet, irritating, chloroform-like odor. [insecticide] [Note: Exists as mixture of cis- & trans-isomers.] [NIOSH] | |
Record name | CIS-1,3-DICHLORO-1-PROPENE | |
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Record name | 1,3-Dichloropropene | |
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Boiling Point |
219.7 °F at 760 mmHg (NTP, 1992), 104.3 °C | |
Record name | CIS-1,3-DICHLORO-1-PROPENE | |
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Record name | CIS-1,3-DICHLOROPROPENE | |
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Solubility |
less than 1 mg/mL at 68.9 °F (NTP, 1992), Sol in ether, benzene, and chloroform, Miscible with hydrocarbons, halogenated solvents, esters, and ketones, In water, 2,700 mg/l @ 25 °C. | |
Record name | CIS-1,3-DICHLORO-1-PROPENE | |
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Record name | CIS-1,3-DICHLOROPROPENE | |
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Density |
1.217 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.224 @ 20 °C | |
Record name | CIS-1,3-DICHLORO-1-PROPENE | |
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Record name | CIS-1,3-DICHLOROPROPENE | |
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Vapor Density |
1.4 AT 37.8 °C (AIR= 1) | |
Record name | CIS-1,3-DICHLOROPROPENE | |
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Vapor Pressure |
43 mmHg at 77 °F (NTP, 1992), 28.0 [mmHg], 26.3 mm Hg @ 20 °C | |
Record name | CIS-1,3-DICHLORO-1-PROPENE | |
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Record name | 1,3-Dichloropropene | |
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Record name | CIS-1,3-DICHLOROPROPENE | |
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Mechanism of Action |
Molecular orbital calculations were used to clarify the mechanism of mutagenic action of various substituted allyl chlorides. Computed molecular properties were compared with experimental mutagenic potentials of these allylic cmpd. In agreement with the experiment, the computational results suggest that the primary mechanism of action involves the SN1 formation of allylic cations whih then react with nucleophilic centers of nucleic acid bases. The usefulness of computed propertiee in estimating the degree of alkylating activity and mutagenicity was evaluated. In general, stability of the allylic carbocation intermediate and the degree of charge delocalization in the allyl system correlate well with observed mutagenic potentials. | |
Record name | CIS-1,3-DICHLOROPROPENE | |
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Impurities |
1,2-Dichloropropane (isomers not specified) may be present in small quantities (<0.1%) /Telone C-17/ | |
Record name | CIS-1,3-DICHLOROPROPENE | |
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Color/Form |
COLORLESS LIQUID | |
CAS RN |
10061-01-5, 542-75-6 | |
Record name | CIS-1,3-DICHLORO-1-PROPENE | |
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Record name | cis-1,3-Dichloropropene | |
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Record name | cis-1,3-Dichloropropene | |
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Record name | 1-Propene, 1,3-dichloro-, (Z)- | |
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Record name | (Z)-Dichloropropene | |
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Record name | (Z)-1,3-dichloropropene | |
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Record name | 1,3-DICHLOROPROPENE, (1Z)- | |
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Record name | CIS-1,3-DICHLOROPROPENE | |
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